Cas no 79944-64-2 (3-Chloro-5-fluorobenzyl Alcohol)

• Product Name: 3-Chloro-5-fluorobenzyl Alcohol
• CAS No: 79944-64-2
• MF: C₇H₆ClFO
• MW: 160.573344707489
• MDL: MFCD03788554
• CID: 574541
• PubChem ID: 2734835
• Update Time: 2024-10-27

3-Chloro-5-fluorobenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• (3-Chloro-5-fluorophenyl)methanol
• 3-Chloro-5-Fluorobenzyl Alcohol
• Benzenemethanol,3-chloro-5-fluoro-
• RARECHEM AL BD 1247
• 3-Chloro-5-fluorobenzenemethanol
• 3-Chloro-5-fluorobenzenemethanol (ACI)
• (3-Chloro-5-fluoro-phenyl)-methanol
• (3-chloro-5-fluoro phenyl)methanol
• 79944-64-2
• MFCD03788554
• SCHEMBL6026873
• VJTJBAMDTCIMOB-UHFFFAOYSA-N
• AKOS006228001
• CK2471
• AC-26177
• 3-CHLORO-5-FLUOROBENZYLALCOHOL
• FT-0692120
• PS-8774
• EN300-1967378
• A22496
• ? 3-Chloro-5-fluorobenzyl alcohol
• DTXSID70370525
• (3-CHLORO-5-FLUORO-PHENYL)METHANOL
• 3-Chloro-5-fluorobenzyl Alcohol

• MDL： MFCD03788554
• Inchi： 1S/C7H6ClFO/c8-6-1-5(4-10)2-7(9)3-6/h1-3,10H,4H2
• InChI Key： VJTJBAMDTCIMOB-UHFFFAOYSA-N
• SMILES： FC1C=C(CO)C=C(Cl)C=1

Computed Properties

• Exact Mass: 160.00900
• Monoisotopic Mass: 160.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8

Experimental Properties

• Color/Form: Not available
• Density: 1.344
• Boiling Point: 224 ºC
• Flash Point: 90 ºC
• Refractive Index: 1.523-1.525
• PSA: 20.23000
• LogP: 1.97140
• Solubility: Not available

3-Chloro-5-fluorobenzyl Alcohol Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：37/39-26
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols